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Compound of Interest

Compound Name: Vat Brown 1

Cat. No.: B15555084

An In-depth Technical Guide to the Physical and Chemical Properties of Vat Brown 1 Powder

Introduction

Vat Brown 1, also known by its Colour Index name C.1. 70800, is a complex anthraquinone
dye.[1][2] It is a member of the vat dye class, which are characterized by their application
method involving a reduction (vatting) step to a water-soluble leuco form, followed by oxidation
back to the insoluble pigment within the substrate's fibers. This process imparts high color
fastness, making it suitable for dyeing cellulosic fibers like cotton, hemp, and viscose.[3][4][5]
This technical guide provides a comprehensive overview of the physical and chemical
properties of Vat Brown 1 powder, its synthesis, application protocols, and relevant analytical
methodologies, intended for researchers, scientists, and professionals in drug development
and materials science.

Physical and Chemical Properties

Vat Brown 1 is a fine, dark brown to black crystalline powder with a slight odor.[6] Its core
structure is a carbazole derivative of anthraquinone.[7] The compound is known for its stability
and insolubility in water and many common organic solvents under normal conditions.[3][5][8]

Data Presentation: Core Properties
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Property Value Source(s)

CAS Number 2475-33-4 (1114151161191
Molecular Formula C42H18N206 HEABEEIE
Molecular Weight 646.60 g/mol [1113]1[41[6]

Fine, dark brown to black
Appearance crystalline powder.[6] Red light  [3][4][6]
brown shade.[3][4]

Insoluble in water and cold

Solubilit tene SIAISIE] Shontly IS
soluble in hot tetralin and hot

xylene.[3][4][5][8]

Forms a greenish-gray or
Copenhagen green solution in
Behavior in H2S0O4 concentrated sulfuric acid, with  [2][3][4][5][8]
a brown precipitate upon
dilution.[2][3][4][5][8]

The alkaline-reduced (leuco)
form is yellow-brown.[2][4] The

Leuco Form Color ) ] [2][4]
acid-reduced form is dark

olive.[2][4]

Experimental Protocols
Synthesis of Vat Brown 1

The manufacturing process for Vat Brown 1 is a multi-step chemical synthesis that involves the
condensation of two key anthraquinone intermediates.[6][7] The overall yield for this seven-step
process is estimated to be around 19%, highlighting its complexity.[7]

A common synthetic pathway involves:

e Preparation of Intermediate 1 (1-amino-5-benzamidoanthraquinone): This intermediate is
prepared from 1,5-diaminoanthraquinone through a process of acylation followed by acidic
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hydrolysis.[10][11]

o Preparation of Intermediate 2 (1-benzoylamino-4-bromoanthraquinone): This is synthesized
from 1-aminoanthraquinone via acylation and subsequent bromination.[10][11]

o Condensation: The two primary intermediates are condensed together in an organic solvent,
often in the presence of a copper catalyst and an acid-binding agent.[6][7][11]

o Carbazolation (Ring Closure): The resulting condensate undergoes a ring-closing reaction,
typically carried out in pyridine with aluminum chloride or sulfuric acid, to form the carbazole
structure.[7][10][11]

o Oxidation: An oxidation step is performed to yield the final Vat Brown 1 pigment.[10][11]

Intermediate 1:
1-Amino-5-benzamidoanthraquinone

Intermediate 2:
1-Benzoylamino-4-bromoanthraquinone

Click to download full resolution via product page

Caption: Synthesis pathway of Vat Brown 1.

Vat Dyeing Protocol

The application of Vat Brown 1 to textiles follows the characteristic vat dyeing process. The
insoluble dye is converted into a soluble form that can penetrate the fibers, and is then reverted
to its insoluble form.

 Vatting: The insoluble Vat Brown 1 powder is reduced to its soluble leuco form. This is
typically achieved using a reducing agent like sodium hydrosulfite in an alkaline solution
(e.g., caustic soda).
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e Dyeing: The textile material is immersed in the dyebath containing the soluble leuco dye,
allowing it to penetrate the fibers. For cotton products, a reduction temperature of 40-50°C
for 10-15 minutes is often used.[3]

o Oxidation: The textile is removed from the dyebath and the leuco dye is oxidized back to the
insoluble parent pigment. This can be done by exposure to air or by using chemical oxidizing
agents like hydrogen peroxide or sodium perborate.

e Soaping: The dyed fabric is washed with a hot soap or detergent solution to remove any
loose surface dye and to stabilize the color.

Vat Brown 1
(Insoluble Powder)

1. Vatting
(Reduction in Alkali)

Soluble Leuco Dye

2. Dyeing
(Immersion)

Fiber Penetration

3. Oxidation
(Air/Chemical)

Fixed Vat Brown 1
(Insoluble, in Fiber)

Final Dyed Fabric
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Caption: General workflow for applying Vat Brown 1 dye.

Analytical Methodologies

The characterization of Vat Brown 1 and its degradation products often requires sophisticated
analytical techniques.

o UV-Visible Spectroscopy (UV-Vis): This technique is used to monitor the decolorization and
degradation of the dye. The absorption spectra of Vat Brown 1 show characteristic peaks in
the visible region, which are attributed to its anthraquinone and carbonyl groups.[12][13]
During degradation, a decrease in absorbance and a shift of the absorption band from the
visible to the UV region indicates the breakdown of the larger dye molecules.[13]

o Fourier-Transform Infrared Spectroscopy (FT-IR): FT-IR is employed to identify functional
groups and confirm the degradation of the dye's structure.[14] The disappearance or shifting
of peaks corresponding to aromatic rings and carbonyl groups after treatment can confirm
the breakdown of the molecule.[14][15]

» High-Performance Liquid Chromatography (HPLC): HPLC is a powerful tool for separating
and quantifying the dye and its by-products, making it essential for assessing purity and
studying degradation kinetics.

e Mass Spectrometry (MS): Coupled with techniques like LC, MS is used to identify the
molecular weight of intermediate and final degradation products, helping to elucidate the
degradation pathway.

Biodegradation Pathway

While specific signaling pathways in a drug development context are not documented for Vat
Brown 1, studies on its environmental fate have proposed biodegradation pathways. Research
on a similar dye, Vat Brown R, suggests that microbial consortia can break it down into less
toxic compounds.

The proposed pathway involves biotransformation into intermediates like 1,2-
diaminoanthracene-9,10-dione and anthracene-9,10-dione, which are then mineralized into
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non-toxic compounds such as phthalic acid.
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Caption: Proposed biodegradation pathway for Vat Brown R.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b15555084?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15555084?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Applications and Relevance in Research

Vat Brown 1 is primarily used in the textile industry for dyeing cotton, hemp, silk, and viscose
fibers.[3][4][5] It is valued for its good uniformity and affinity for cotton.[5] It is also used in
polyester/cotton blended fabrics.[3][5]

For researchers, Vat Brown 1 serves as a model compound for studying:

o Complex Organic Synthesis: Its intricate manufacturing process is a case study in industrial
organic chemistry.[7]

e Environmental Science: Its persistence and the methods for its degradation (both
electrochemical and biological) are areas of active research.[12][14]

o Analytical Chemistry: The identification and quantification of such complex molecules in
various matrices pose analytical challenges.[16]

While not a pharmaceutical agent, its classification as a fluorescent dye suggests potential
applications in labeling and chemical stain analysis.[17] The broader field of vat
photopolymerization is also being explored for advanced drug delivery and the fabrication of
medical devices, although this is not a direct application of Vat Brown 1 itself.[18][19][20]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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